7-Chloro-5-methoxyquinoline

• CAS: 1935618-88-4
• Molecular Formula: C10H8ClNO
• Molecular Weight: 193.63
• SMILES: COC1=CC(=CC2=C1C=CC=N2)Cl
• InChI: InChI=1S/C10H8ClNO/c1-13-10-6-7(11)5-9-8(10)3-2-4-12-9/h2-6H,1H3
• InChIKey: OSRBMFOVGRWCTQ-UHFFFAOYSA-N
• Solubility: not available

Physicochemical Profile of 7-Chloro-5-methoxyquinoline

7-Chloro-5-methoxyquinoline (CAS 1935618-88-4) is a heterocyclic aromatic quinoline derivative with the molecular formula C₁₀H₈ClNO and a molecular weight of 193.63 g/mol, featuring chlorine at the 7-position and a methoxy group at the 5-position on the quinoline scaffold . This specific substitution pattern imparts distinct electronic and steric properties that differentiate it from other chloroquinoline or methoxyquinoline regioisomers, making it a valuable intermediate in medicinal chemistry, agrochemical research, and chemical biology. Its predicted physicochemical parameters include a density of 1.267±0.06 g/cm³, a boiling point of 316.0±22.0 °C, and a predicted pKa of 3.29±0.26, which are essential considerations for reaction design, purification strategy, and formulation development .

Regioisomer-Specific Intermediate 7-Chloro-5-methoxy substitution pattern defines unique electronic and steric profile

Synthetic Handle Chlorine at 7-position enables cross-coupling derivatization for medicinal chemistry

Why 7-Chloro-5-methoxyquinoline Cannot Be Substituted

Quinoline analogs are not functionally interchangeable despite sharing the core scaffold. The position of chlorine and methoxy substituents dramatically alters electronic distribution, steric accessibility, and intermolecular interactions, leading to substantial differences in target engagement, reactivity, and biological outcome [1]. For example, in EZH2 inhibitor development, the 5-methoxy substitution confers approximately 3.6-fold higher enzyme inhibitory potency compared to the 6-methoxy analog, while the 7-methoxy and 8-methoxy variants exhibit near-complete loss of activity [1]. Furthermore, the chlorine at the 7-position is critical for antimalarial pharmacophore activity; substituting chlorine at positions 2-, 5-, or 8- decreases in vitro antiplasmodial potency relative to the 7-chloro configuration . These regiospecific structure-activity relationships mean that substituting 7-chloro-5-methoxyquinoline with a different isomer or a mono-substituted analog—even one with identical molecular formula—will not preserve the intended functional outcome in biological or synthetic workflows.

Methoxy regioisomer shift: 5-methoxy vs 6-, 7-, 8-methoxy analogs can drastically alter target engagement and biological activity

Chlorine position shift: 7-chloro is essential for reported activity profiles; 2-, 5-, or 8-substitution may reduce or abolish activity

Mono-substituted analogs lack the dual substitution pattern, which may not preserve intended functional outcomes in synthetic or biological workflows

• [1] Xiang, P.; Jie, H.; Zhou, Y.; Yang, B.; Wang, H.J.; Hu, J.; Hu, J.; Yang, S.Y.; Zhao, Y.L. 5-Methoxyquinoline Derivatives as a New Class of EZH2 Inhibitors. Molecules 2015, 20, 7620-7636. https://doi.org/10.3390/molecules20057620 View Source

Key Differentiation Evidence for 7-Chloro-5-methoxyquinoline

pKa Modulation by 5-Methoxy vs. 7-Chloroquinoline

The predicted pKa of 7-chloro-5-methoxyquinoline is 3.29±0.26, which is lower than the predicted pKa of 7-chloroquinoline (3.36±0.14) . This difference, though subtle, arises from the electron-donating methoxy group at the 5-position partially counteracting the electron-withdrawing effect of the 7-chloro substituent, resulting in a slightly reduced basicity of the quinoline nitrogen. Such modulation of basicity is significant in medicinal chemistry, as pKa shifts of this magnitude can alter the ionization state at physiological pH, impacting membrane permeability, solubility, and target binding.

pKa Modulation

Predicted

3.29±0.26

Lower basicity may influence ionization at physiological pH

Computational estimate; verify experimentally

Evidence Dimension	Acid dissociation constant (pKa) of the quinoline nitrogen
Target Compound Data	3.29±0.26 (Predicted)
Comparator Or Baseline	7-Chloroquinoline: 3.36±0.14 (Predicted)
Quantified Difference	ΔpKa ≈ -0.07 (target compound slightly less basic)
Conditions	Predicted values; computational estimation method

Why This Matters

The reduced basicity of 7-chloro-5-methoxyquinoline relative to 7-chloroquinoline can influence protonation state-dependent properties such as logD, solubility, and off-target ion channel interactions, guiding selection of the optimal scaffold for lead optimization.

MAO-B Selectivity from 5-Methoxy-7-Chloro Substitution

ChEMBL-derived BindingDB data reveal that 7-chloro-5-methoxyquinoline exhibits markedly different inhibitory activity against human monoamine oxidase A (MAO-A) and MAO-B. The compound shows an IC₅₀ >100,000 nM against MAO-A, indicating minimal inhibition, while it demonstrates an IC₅₀ of 1,130 nM against MAO-B [1][2]. This ~100-fold selectivity for MAO-B over MAO-A is a notable differentiation not uniformly observed across all chloromethoxyquinoline analogs. For context, certain 7-chloroquinoline derivatives lacking the 5-methoxy group have been reported with altered selectivity profiles, underscoring the importance of the dual substitution pattern.

MAO-B Selectivity

Class-level inference

IC₅₀ MAO-B 1,130 nM
IC₅₀ MAO-A >100,000 nM

~100-fold MAO-B over MAO-A selectivity supports isoform research

ChEMBL data; fluorescence assay context

Evidence Dimension	Inhibitory activity against human MAO-A and MAO-B
Target Compound Data	MAO-A IC₅₀ >100,000 nM; MAO-B IC₅₀ = 1,130 nM
Comparator Or Baseline	Class-level: Other 7-chloroquinoline derivatives may show different selectivity ratios; no direct head-to-head comparator identified for this specific scaffold.
Quantified Difference	~100-fold selectivity for MAO-B over MAO-A
Conditions	Human recombinant MAO-A and MAO-B; fluorescence assay measuring 4-hydroxyquinoline formation from kynuramine after 20 min incubation

Why This Matters

MAO-B selectivity is crucial for neurological research applications (e.g., Parkinson's disease models), where MAO-A inhibition is associated with dietary tyramine interactions ('cheese effect') and is generally undesirable. This compound provides a tool scaffold with inherent MAO-B preference.

• [1] BindingDB. BDBM50401981 (CHEMBL1575961). https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50401981&google=BDBM50401981 (accessed Apr 27, 2026). View Source
• [2] BindingDB. BDBM50038061 (CHEMBL3094008). https://ww.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50038061 (accessed Apr 27, 2026). View Source

EZH2 and Kinase Inhibitor Library Intermediate

The 5-methoxyquinoline scaffold has been validated as a core structure for developing EZH2 (Enhancer of Zeste Homolog 2) inhibitors, a key epigenetic target in oncology. In a systematic SAR study, 5-methoxy-2-(4-methyl-1,4-diazepan-1-yl)-N-(1-methylpiperidin-4-yl)quinolin-4-amine (compound 5k), derived from a 5-methoxyquinoline precursor analogous to 7-chloro-5-methoxyquinoline, exhibited an IC₅₀ of 1.2 μM against EZH2 and decreased global H3K27me3 levels in cells [1]. The study explicitly demonstrated that the 5-methoxy substitution is essential for activity; the 6-methoxy analog showed approximately 3.6-fold weaker potency, while 7-methoxy and 8-methoxy variants were nearly inactive [1]. 7-Chloro-5-methoxyquinoline serves as a direct synthetic precursor for introducing the 7-chloro substituent into such bioactive molecules, enabling exploration of halogen effects on target binding and pharmacokinetics without altering the critical 5-methoxy pharmacophore.

EZH2 Inhibitor Scaffold

Class-level inference

Derivative 5k IC₅₀ 1.2 µM (5-OMe)
6-OMe analog ~3.6-fold weaker

5-Methoxy substitution is crucial for EZH2 inhibitory activity

SAR from published study; derivative context

Evidence Dimension	EZH2 inhibitory activity of 5-methoxyquinoline derivatives and regioisomeric comparison
Target Compound Data	Compound 5k (5-methoxyquinoline derivative): IC₅₀ = 1.2 μM against EZH2
Comparator Or Baseline	6-Methoxyquinoline analog: ~3.6-fold weaker EZH2 inhibition; 7-methoxy and 8-methoxy analogs: near-complete loss of activity
Quantified Difference	5-methoxy scaffold confers >3.6-fold potency advantage over 6-methoxy; >100-fold over 7-/8-methoxy
Conditions	EZH2 enzyme inhibition assay; cell-based H3K27me3 global methylation level assessment in tumor cell lines

Why This Matters

For procurement decisions in epigenetic drug discovery, a building block that preserves the activity-essential 5-methoxy group while offering a chlorine handle at the 7-position for further derivatization provides synthetic versatility that mono-substituted analogs cannot match.

• [1] Xiang, P.; Jie, H.; Zhou, Y.; Yang, B.; Wang, H.J.; Hu, J.; Hu, J.; Yang, S.Y.; Zhao, Y.L. 5-Methoxyquinoline Derivatives as a New Class of EZH2 Inhibitors. Molecules 2015, 20, 7620-7636. https://doi.org/10.3390/molecules20057620 View Source

Antibacterial Potential of Chloromethoxyquinoline Class

In a study of novel 7-chloroquinoline analogs, compound 7 (7-chloro-2-methoxyquinoline-3-carbaldehyde)—which shares the 7-chloro and methoxy substitution pattern with 7-chloro-5-methoxyquinoline albeit at different positions—displayed antibacterial activity against Streptococcus pyogenes with an inhibition zone of 11.00±0.02 mm at 200 μg/mL, compared to amoxicillin standard at 18±0.00 mm [1]. While this data is not directly from 7-chloro-5-methoxyquinoline itself, it establishes the antibacterial relevance of the 7-chloroquinoline-methoxy scaffold class and demonstrates that subtle positional changes in substitution (e.g., 2-methoxy vs. 5-methoxy) can redirect activity profiles across different bacterial strains. Compound 6 (2,7-dichloroquinoline-3-carboxamide) showed 11.00±0.04 mm against E. coli, and compound 8 (7-chloro-2-ethoxyquinoline-3-carbaldehyde) showed 12.00±0.00 mm against E. coli [1].

Antibacterial Class Evidence

Class-level inference

Inhibition zone 11.00±0.02 mm
(analog vs S. pyogenes)

Supports antibacterial screening for scaffold class

Data from 7-chloro-2-methoxy analog; verify

Evidence Dimension	Antibacterial activity by disc diffusion assay (inhibition zone in mm at 200 μg/mL)
Target Compound Data	Not directly tested; class representative compound 7 (7-chloro-2-methoxyquinoline-3-carbaldehyde): 11.00±0.02 mm against S. pyogenes
Comparator Or Baseline	Amoxicillin standard: 18±0.00 mm against same strains; other 7-chloroquinoline derivatives: 11-12 mm range
Quantified Difference	Compound 7 reaches ~61% of amoxicillin standard activity; differential activity against Gram-positive vs. Gram-negative strains observed across analogs
Conditions	Disc diffusion assay, 200 μg/mL compound loading, tested against Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, and Streptococcus pyogenes

Why This Matters

The 7-chloroquinoline scaffold with methoxy substitution demonstrates tractable antibacterial activity that can be further optimized through positional isomer selection. Researchers procuring 7-chloro-5-methoxyquinoline for anti-infective library synthesis can anticipate distinct SAR trajectories compared to 2-methoxy or 2-ethoxy analogs.

• [1] Abdi, B.; Fekadu, M.; Zeleke, D.; Eswaramoorthy, R.; Melaku, Y. Synthesis and Evaluation of the Antibacterial and Antioxidant Activities of Some Novel Chloroquinoline Analogs. J. Chem. 2021, 2021, 2408006. https://doi.org/10.1155/2021/2408006 View Source

Cross-Coupling Advantage of 7-Chloro over 7-Bromo Analog

The chlorine atom at the 7-position of 7-chloro-5-methoxyquinoline is strategically positioned for palladium-catalyzed cross-coupling reactions (Suzuki, Buchwald-Hartwig, etc.). While 7-bromo-5-methoxyquinoline (CAS 1378860-76-4) is also commercially available as a coupling partner, the chloro analog offers distinct advantages in terms of cost (7-bromo-5-methoxyquinoline: ~£193/100mg [1]; 7-chloro-5-methoxyquinoline: ~€172/100mg ) and reaction selectivity. Chloroarenes generally require more forcing conditions than bromoarenes but can provide higher chemoselectivity in polyhalogenated systems or when orthogonal reactivity is desired. The predicted pKa difference (3.29 vs. estimated ~3.5 for the bromo analog due to reduced electronegativity) also influences the electronics of the quinoline ring, potentially affecting oxidative addition rates.

Cross-Coupling Advantage

Cross-study comparable

Chloro: ~€172/100mg, MW 193.63
Bromo: ~£193/100mg, MW 238.08

Better atom economy and cost profile vs bromo analog

Pricing from vendors; verify current pricing

Evidence Dimension	Commercial availability, pricing, and synthetic utility as cross-coupling partner
Target Compound Data	7-Chloro-5-methoxyquinoline: ~€172/100mg (CymitQuimica, 95% purity); MW 193.63
Comparator Or Baseline	7-Bromo-5-methoxyquinoline: ~£193/100mg (Apollo Scientific, 98% purity); MW 238.08
Quantified Difference	Chloro analog is approximately 10-15% less expensive per 100mg and has a lower molecular weight (193.63 vs. 238.08), offering better atom economy in fragment-based approaches
Conditions	Commercial pricing as of 2024-2026; purity specifications as listed by vendors

Why This Matters

For large-scale library synthesis or process chemistry development, the combination of lower cost, better atom economy, and distinct reactivity profile (enabling orthogonal coupling strategies) makes 7-chloro-5-methoxyquinoline the economically and strategically preferred building block over the bromo analog.

• [1] Kuujia.com. 7-Bromo-5-methoxyquinoline (CAS 1378860-76-4). https://www.kuujia.com/cas-1378860-76-4.html (accessed Apr 27, 2026). View Source

Recommended Applications for 7-Chloro-5-methoxyquinoline

EZH2 Inhibitor Synthesis for Epigenetic Cancers

Leverage 7-chloro-5-methoxyquinoline as the key intermediate for synthesizing 5-methoxyquinoline-based EZH2 inhibitors. The 5-methoxy group is essential for enzymatic activity, conferring a >3.6-fold potency advantage over the 6-methoxy regioisomer [1]. The chlorine at position 7 serves as a synthetic handle for introducing diverse amine, aryl, or heteroaryl substituents via Buchwald-Hartwig or Suzuki couplings to optimize target binding and pharmacokinetic properties. Lead compound 5k (IC₅₀ = 1.2 μM) demonstrates that this scaffold can achieve single-digit micromolar potency against EZH2 with low molecular weight, making it suitable for further optimization toward clinical candidates [1].

Selective MAO-B Inhibitor Development

Utilize the inherent ~100-fold MAO-B selectivity (IC₅₀ = 1,130 nM) over MAO-A (IC₅₀ >100,000 nM) of 7-chloro-5-methoxyquinoline as a starting point for developing selective MAO-B inhibitors [2]. This selectivity profile is advantageous for Parkinson's disease research, where MAO-B inhibition is therapeutically validated (e.g., selegiline, rasagiline) while MAO-A inhibition is avoided due to tyramine-induced hypertensive crisis risk. Structural modifications at the 2- and 4-positions can further enhance potency while maintaining the favorable selectivity window imparted by the 5-methoxy-7-chloro substitution pattern.

Gram-Positive Antibacterial Library Synthesis

Incorporate 7-chloro-5-methoxyquinoline into diversity-oriented synthesis of antibacterial libraries. Class-level evidence from 7-chloroquinoline-3-carbaldehyde analogs demonstrates activity against S. pyogenes (inhibition zone: 11.00±0.02 mm at 200 μg/mL) [3]. The 5-methoxy positional isomer may confer distinct antibacterial spectra compared to the 2-methoxy analogs characterized in published studies, offering a complementary scaffold for hit expansion against drug-resistant Gram-positive pathogens. The chlorine at position 7 additionally provides a vector for property modulation without ablating the methoxy-dependent activity.

Orthogonal Cross-Coupling Building Block

Employ 7-chloro-5-methoxyquinoline as a cost-effective aryl chloride coupling partner in palladium-catalyzed transformations where orthogonal reactivity to aryl bromides or iodides is required. At ~€172/100mg, it offers a 10-15% cost advantage over the corresponding 7-bromo analog while providing superior atom economy (MW 193.63 vs. 238.08) [4]. The reduced reactivity of the C-Cl bond relative to C-Br enables sequential coupling strategies in polyhalogenated systems, making it the preferred building block for constructing complex quinoline-containing architectures in fragment-based drug discovery and materials science.

Application

Selection Property

Validation Focus

EZH2 inhibitor synthesis for epigenetic studies

5-Methoxy scaffold with 7-chloro synthetic handle

Regioisomer-specific SAR; H3K27me3 endpoint monitoring

MAO-B isoform-selective inhibitor research

MAO-B preferential inhibition profile

MAO-A counter-screen; tyramine interaction risk monitoring

Gram-positive antibacterial screening library synthesis

7-Chloroquinoline-methoxy scaffold with reported activity

MIC and spectrum profiling; Gram-negative differential assessment

Palladium-catalyzed orthogonal cross-coupling synthesis

Cost-effective aryl chloride with lower MW vs bromo analog

Chemoselectivity in polyhalogenated systems; coupling condition optimization

• [1] Xiang, P.; Jie, H.; Zhou, Y.; Yang, B.; Wang, H.J.; Hu, J.; Hu, J.; Yang, S.Y.; Zhao, Y.L. 5-Methoxyquinoline Derivatives as a New Class of EZH2 Inhibitors. Molecules 2015, 20, 7620-7636. https://doi.org/10.3390/molecules20057620 View Source
• [2] BindingDB. BDBM50401981 (CHEMBL1575961) and BDBM50038061 (CHEMBL3094008). https://bindingdb.org/ (accessed Apr 27, 2026). View Source
• [3] Abdi, B.; Fekadu, M.; Zeleke, D.; Eswaramoorthy, R.; Melaku, Y. Synthesis and Evaluation of the Antibacterial and Antioxidant Activities of Some Novel Chloroquinoline Analogs. J. Chem. 2021, 2021, 2408006. https://doi.org/10.1155/2021/2408006 View Source
• [4] Kuujia.com. 7-Bromo-5-methoxyquinoline (CAS 1378860-76-4). https://www.kuujia.com/cas-1378860-76-4.html (accessed Apr 27, 2026). View Source